Cas no 2172447-11-7 (6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione)

• Product Name: 6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione
• CAS No: 2172447-11-7
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5567607
• PubChem ID: 165594676
• Update Time: 2025-07-23

6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2172447-11-7
• EN300-1626162
• 6-(2-hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione
• 6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione

• Inchi： 1S/C7H15NO3S/c1-8-5-2-3-7(4-6-9)12(8,10)11/h7,9H,2-6H2,1H3
• InChI Key： NGSPGDQSUJYCNZ-UHFFFAOYSA-N
• SMILES： S1(C(CCO)CCCN1C)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66Ų

Additional information on 6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione

Research Brief on 6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione (CAS: 2172447-11-7)

6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione (CAS: 2172447-11-7) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for designing novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

The compound belongs to the class of 1,1-dioxo-1lambda6-thiazinane derivatives, which are known for their diverse pharmacological activities. Structural analysis reveals that the hydroxyethyl and methyl substituents at positions 6 and 2, respectively, contribute to its unique physicochemical properties, including solubility and stability. These features make it a promising candidate for further optimization in drug development.

Recent in vitro studies have demonstrated that 6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione exhibits moderate inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary data suggest its interaction with cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), highlighting its potential as a multi-target agent. However, further mechanistic studies are required to elucidate its precise mode of action.

In addition to its enzyme inhibitory properties, the compound has shown promise in cell-based assays. Researchers have reported its ability to modulate cellular pathways involved in oxidative stress and apoptosis, particularly in cancer cell lines. These findings underscore its potential as a lead compound for developing anti-cancer agents, though in vivo validation remains a critical next step.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione. Novel synthetic routes employing green chemistry principles have been explored to enhance scalability and reduce environmental impact. These developments are crucial for facilitating its transition from bench to bedside.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires comprehensive evaluation. Additionally, toxicity studies are needed to assess its safety profile before clinical translation. Collaborative efforts between academia and industry will be essential to address these gaps.

In conclusion, 6-(2-Hydroxyethyl)-2-methyl-1lambda6,2-thiazinane-1,1-dione represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant further investigation. Future studies should prioritize mechanistic elucidation, ADME profiling, and in vivo efficacy testing to unlock its full therapeutic potential.